N-[4-[[[[oxo(thiophen-2-yl)methyl]amino]-sulfanylidenemethyl]amino]phenyl]-2-furancarboxamide

• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-[4-(thiophene-2-carbonylcarbamothioylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H13N3O3S2/c21-15(13-3-1-9-23-13)18-11-5-7-12(8-6-11)19-17(24)20-16(22)14-4-2-10-25-14/h1-10H,(H,18,21)(H2,19,20,22,24)
• InChI Key: HDCMQOAMCVCDEM-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C(=O)NC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CS3
• CAS No.: 6345-69-3

Description

N-[4-[[[[oxo(thiophen-2-yl)methyl]amino]-sulfanylidenemethyl]amino]phenyl]-2-furancarboxamide is a member of furans and an aromatic amide.

Scientific Research Applications

Synthesis and Derivative Formation

• The synthesis and anti-allergic activity of a series of novel N-(substituted phenyl)-2,5-dihydro-2-oxo-4-[(substituted phenyl)amino]-3-furancarboxamide derivatives are described, showcasing the versatility of this compound in creating new pharmacologically relevant structures (Mack, Georgiev, Decory, & Radov, 1987).
• Synthesis of 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines as nonclassical antifolate inhibitors highlights the potential of these compounds in the development of antitumor and antibacterial agents (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).

Antimicrobial Activity

• The antimicrobial activity of Schiff bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes was explored, emphasizing the compound's relevance in addressing microbial resistance (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Biological Activity Studies

• Research on the synthesis, stereochemistry, and biological activity of novel long alkyl chain substituted thiazolidin-4-ones and thiazan-4-one from 10-undecenoic acid hydrazide demonstrates the compound's potential in creating biologically active substances (Rahman et al., 2005).
• Investigation into the antinociceptive activity of N-Substituted 4-Aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides showcases the compound's application in pain management research (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).

Bioimaging and Detection Applications

• A study on a phenoxazine-based fluorescent chemosensor demonstrates the use of this compound for detecting Cd2+ and CN− ions, with potential applications in bio-imaging in live cells and zebrafish (Ravichandiran et al., 2020).